![molecular formula C21H20N6OS B2392277 2-((3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(2,4-dimethylphenyl)acetamide CAS No. 863452-75-9](/img/structure/B2392277.png)
2-((3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(2,4-dimethylphenyl)acetamide
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Overview
Description
Triazolopyrimidines are a class of compounds that contain a triazole ring fused with a pyrimidine ring . They have been the subject of much research due to their wide range of biological activities. For example, some triazolopyrimidines have been found to have anti-proliferative effects .
Synthesis Analysis
The synthesis of triazolopyrimidines often involves the reaction of an amide, amine, carbonyl, azide, and alkyne in a one-pot, three-step cascade process . This process is atom-economical, meaning it minimizes the production of waste.Molecular Structure Analysis
The molecular structure of triazolopyrimidines can be determined using techniques such as 1D and 2D NMR spectroscopy and X-ray crystallography .Chemical Reactions Analysis
Triazolopyrimidines can undergo a variety of chemical reactions. For example, they can react with sodium hydroxide in dimethyl sulfoxide (DMSO) to undergo aryl migration, followed by oxidative decarboxylation .Physical And Chemical Properties Analysis
The physical and chemical properties of triazolopyrimidines can vary depending on the specific compound. For example, the melting point of 3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol, a related compound, is reported to be greater than 250°C .Scientific Research Applications
Synthesis and Applications of 1,2,3-Triazole-Fused Pyrazines and Pyridazines
The compound belongs to the family of 1,2,3-triazole-fused pyrazines and pyridazines . These heterocycles are obtained through a variety of synthetic routes, including cyclizing a heterocyclic diamine with a nitrite or reacting hydrazine hydrate with dicarbonyl 1,2,3-triazoles . They have found applications in medicinal chemistry, such as c-Met inhibition and GABAA modulating activity, as fluorescent probes, and as structural units of polymers .
Reactant in the Synthesis of Selective A3 Adenosine Receptor Antagonists
The compound is used as a reactant in the synthesis, biochemical, and molecular modeling studies of 2,9-disubstituted-N6- (arylcarbamoyl)-8-azaadenines . These are new selective A3 adenosine receptor antagonists .
Anti-proliferation Effect Prediction
The compound is part of the 1,2,3-triazolo[4,5-d]pyrimidine (1,2,3-TPD) family, which has been studied for its anti-proliferation effects . The study reveals five key descriptors of 1,2,3-TPD and will provide help to screen out efficient and novel drugs in the future .
Designing New LSD1 Inhibitors
The [1,2,3]triazolo [4,5-d]pyrimidine scaffold, which the compound is part of, can be used as the template for designing new LSD1 inhibitors . Docking studies indicated that the hydrogen interaction between the nitrogen atom in the pyridine ring and Met332 could be responsible for the improved activity of 2-thiopyridine series .
Mechanism of Action
Target of Action
The compound, also known as 2-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide, primarily targets the A3 adenosine receptor . The A3 adenosine receptor is a protein that plays a crucial role in cellular signaling and is involved in various physiological and pathological processes.
Mode of Action
The compound interacts with the A3 adenosine receptor through a hydrogen interaction between the nitrogen atom in the pyridine ring and Met332 . This interaction can lead to an improved activity of the compound .
Biochemical Pathways
The compound affects the adenosine signaling pathway. By acting as an antagonist at the A3 adenosine receptor, it can modulate the downstream effects of adenosine signaling . .
Result of Action
The compound’s action on the A3 adenosine receptor can lead to various molecular and cellular effects. For instance, it has been suggested that the compound might have antiproliferative activities against certain cancer cell lines . .
Safety and Hazards
Future Directions
Future research on triazolopyrimidines may focus on developing new compounds with improved biological activity and safety profiles. The use of computational methods, such as quantitative structure–activity relationship (QSAR) studies, may also aid in the prediction of the biological activity of new compounds .
properties
IUPAC Name |
2-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N6OS/c1-14-8-9-17(15(2)10-14)24-18(28)12-29-21-19-20(22-13-23-21)27(26-25-19)11-16-6-4-3-5-7-16/h3-10,13H,11-12H2,1-2H3,(H,24,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHYMAIUATLESBX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=CC=C4)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N6OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(2,4-dimethylphenyl)acetamide |
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